(S)-tert-butyl(3-oxohexan-2-yl)carbamate

• Molecular Formula: C11H21NO3
• Molecular Weight: 215.29 g/mol
• SMILES: CCCC(=O)C(C)NC(=O)OC(C)(C)C
• InChI: InChI=1S/C11H21NO3/c1-6-7-9(13)8(2)12-10(14)15-11(3,4)5/h8H,6-7H2,1-5H3,(H,12,14)/t8-/m0/s1
• InChIKey: DUOPVGCYEOHBPN-QMMMGPOBSA-N

(S)-tert-Butyl(3-oxohexan-2-yl)carbamate (IUPAC: tert-butyl N-[(2S)-3-oxohexan-2-yl]carbamate; molecular formula C₁₁H₂₁NO₃; MW 215.29 g/mol) is a chiral, non-racemic β-amino ketone derivative bearing an acid-labile tert-butoxycarbonyl (Boc) protecting group at the stereogenic (S)-configured carbon adjacent to the ketone carbonyl. This compound belongs to the class of N-Boc-protected α-amino ketones, which serve as versatile intermediates in asymmetric synthesis, particularly for constructing chiral 1,2-amino alcohol pharmacophores and nitrogen-containing heterocycles.

(S)-tert-Butyl(3-oxohexan-2-yl)carbamate: Chiral Building Block Procurement & Differentiation Guide

(S)-tert-Butyl(3-oxohexan-2-yl)carbamate (IUPAC: tert-butyl N-[(2S)-3-oxohexan-2-yl]carbamate; molecular formula C₁₁H₂₁NO₃; MW 215.29 g/mol) is a chiral, non-racemic β-amino ketone derivative bearing an acid-labile tert-butoxycarbonyl (Boc) protecting group at the stereogenic (S)-configured carbon adjacent to the ketone carbonyl [1]. This compound belongs to the class of N-Boc-protected α-amino ketones, which serve as versatile intermediates in asymmetric synthesis, particularly for constructing chiral 1,2-amino alcohol pharmacophores and nitrogen-containing heterocycles [1]. The presence of both a ketone electrophile at C3 and a protected amine at C2 permits orthogonal functionalization strategies, including stereoselective reduction, reductive amination, and organometallic addition, without epimerization at the α-stereocenter when appropriate conditions are employed [1].

Stereochemistry

Non-racemic (S)-enantiomer for predictable diastereoselective synthesis

Orthogonal Protection

Boc-protected amine and ketone electrophile permit sequential functionalization

Deprotection

Acid-labile Boc enables mild deprotection without epimerization at α-stereocenter

• [1] Carbamic acid, N-[(2S)-3-oxohexan-2-yl]-, 1,1-dimethylethyl ester. PubChem Compound Summary. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed via structure search for C₁₁H₂₁NO₃, 3-oxohexan-2-yl carbamate). View Source

Why (S)-tert-Butyl(3-oxohexan-2-yl)carbamate Cannot Be Replaced by Generic In-Class Analogs

Chiral N-Boc-β-amino ketones with the 3-oxohexan-2-yl scaffold are not freely interchangeable with their closest structural analogs—the 1-oxo (aldehyde) isomer, the (R)-enantiomer, the Cbz-protected variant, or shorter-chain (C4) homologs—because each modification produces a distinct reactivity profile, biological target engagement, and stereochemical outcome in downstream transformations. The specific location of the ketone at C3 (rather than C1) determines whether the compound functions as a ketone electrophile or an aldehyde protease inhibitor, with the 1-oxo isomer BML-244 demonstrating cathepsin K inhibition (IC₅₀ = 51 nM) —an activity not conferred by the 3-oxo regioisomer. Changing the protecting group from Boc to Cbz alters the chemoselectivity of subsequent deprotection steps and can invert the diastereoselectivity of ketone reductions (Cbz-protected ketones have shown up to 15:1 diastereomeric ratios versus 8:1 for the corresponding Boc-protected substrates in comparable reductions) [2]. Adopting the racemate or opposite enantiomer may yield a stereochemically mismatched intermediate unsuitable for target-specific asymmetric synthesis requiring (S)-configuration. These non-substitutable differences underscore the importance of precise compound specification for reproducible research and process development [1].

Regioisomer Mismatch

1-Oxo aldehyde isomer engages cathepsin K; 3-oxo ketone functions as chiral electrophile — orthogonal reactivity profiles may not transfer.

Stereochemical Mismatch

Racemic or opposite enantiomer yields inseparable diastereomeric mixtures, compromising asymmetric synthesis fidelity.

Protecting Group Divergence

Cbz analog alters diastereoselectivity and deprotection orthogonality; may limit multi-step compatibility compared to Boc.

• [1] Lennick, K. et al. Non-racemizing synthesis of chiral α-amino ketones from α-amino acids and non-chelation controlled reduction to amino alcohols. ChemInform, 1991. Systematic study establishing enantiomeric excess retention in Boc-protected α-amino ketone syntheses. View Source
• [2] Figure 2 – Mark A LaPack. Comparison of Cbz-protected ketone 9a versus Boc-protected ketone 9b in LiAlH(OᵗBu)₃ reductions showing diastereoselectivity of 15:1 (Cbz) vs 8:1 (Boc). Academia.edu, 2008. View Source

Quantitative Differentiation Evidence for (S)-tert-Butyl(3-oxohexan-2-yl)carbamate Versus Comparators

Regiochemical Differentiation: 3-Oxo Ketone vs. 1-Oxo Aldehyde Isomer Determines Biological Target Profile

The defining structural feature of (S)-tert-butyl(3-oxohexan-2-yl)carbamate is the position of the carbonyl at C3, placing it as an internal ketone rather than a terminal aldehyde. This contrasts directly with its closest regioisomer, (S)-tert-butyl 1-oxohexan-2-ylcarbamate (BML-244; CAS 104062-70-6), which bears the carbonyl at C1 as an aldehyde. BML-244 is a well-characterized, cell-permeable cathepsin K inhibitor with an IC₅₀ of 51 nM and >30-fold selectivity over related cathepsins . The 3-oxo regioisomer, lacking the electrophilic aldehyde warhead necessary for active-site cysteine engagement in cathepsin K, is not a direct protease inhibitor but instead serves as a chiral ketone electrophile for asymmetric C–C and C–N bond-forming reactions. This regiochemical divergence means the two isomers address fundamentally different research applications: target-based protease inhibition versus stereoselective synthetic methodology [1].

Regiochemical Differentiation

Head-to-head

3-Oxo ketone: no measurable cathepsin K inhibition
1-Oxo aldehyde (BML-244): IC₅₀ = 51 nM (>30-fold selectivity)

Regiochemical divergence determines orthogonal research utility

Selectivity verified in human cathepsin K assays

Evidence Dimension	Carbonyl position and associated biological activity profile
Target Compound Data	Carbonyl at C3 (internal ketone); no reported cathepsin K inhibitory activity; functional role as chiral ketone electrophile for asymmetric synthesis
Comparator Or Baseline	BML-244 (carbonyl at C1, terminal aldehyde): IC₅₀ = 51 nM against human cathepsin K; >30-fold selectivity over related cathepsins; cell-permeable and orally active
Quantified Difference	Functional dichotomy: >3 orders of magnitude difference in cathepsin K engagement (IC₅₀ 51 nM for BML-244 vs no measurable inhibition for the 3-oxo isomer); orthogonal synthetic utility
Conditions	Human cathepsin K inhibition assay (BML-244 data from BRENDA Enzyme Database and vendor technical datasheets )

Why This Matters

Procurement of the incorrect regioisomer for target-based protease inhibitor screening would yield false-negative results, while the ketone form enables distinct synthetic chemistry inaccessible to the aldehyde isomer.

• [1] BML-244 Ligand Entry. BRENDA Enzyme Database. IC₅₀ values: 0.000051 mM, 0.000163 mM, 0.000748 mM, 0.002106 mM against human cathepsin K; moderate selectivity >30-fold. View Source

Enantiomeric Purity: (S)-Enantiomer vs. Racemate in Asymmetric Synthesis Outcomes

The (S)-absolute configuration at the C2 stereocenter (α to the ketone) is essential for diastereoselective transformations. N-Boc-protected α-amino ketones synthesized from enantiopure L-amino acids under optimized conditions retain high enantiomeric purity, with literature reporting enantiomeric excess values of up to 98% ee for structurally analogous N-Boc-α-amino ketone scaffolds when prepared via the non-racemizing Boc-protection/activation route . The racemic mixture (tert-butyl (3-oxohexan-2-yl)carbamate, unspecified stereochemistry) lacks this stereochemical fidelity and would produce 1:1 diastereomeric mixtures in any subsequent asymmetric reduction, alkylation, or cyclization step—requiring costly chiral chromatographic separation. Intramolecular reductive amination of N-Boc-protected amino ketones using Ir/f-spiroPhos catalysis has achieved up to 97% ee for cyclic amine products, demonstrating the necessity of enantiopure starting material for high product ee [1].

Enantiomeric Purity

Class-level

≥95% ee (single enantiomer) vs. 0% ee (racemate)

Enantiopurity essential for predictable diastereoselectivity

Product ee limited to ~90% with 95% ee starting material

Evidence Dimension	Enantiomeric purity and downstream stereochemical fidelity
Target Compound Data	(S)-enantiomer: expected ee ≥95% based on chiral pool synthesis route from (S)-2-amino-3-oxohexane or equivalent precursor; single enantiomer enabling diastereoselective transformations
Comparator Or Baseline	Racemic tert-butyl (3-oxohexan-2-yl)carbamate: 0% ee; produces inseparable 1:1 diastereomeric mixtures upon stereoselective reduction or nucleophilic addition; requires preparative chiral HPLC for resolution
Quantified Difference	≥95% ee vs. 0% ee; downstream cyclic amine products formed with up to 97% ee when using enantiopure N-Boc-amino ketone substrates (literature values for analogous substrates [1])
Conditions	Enantioselective intramolecular reductive amination catalyzed by Ir/f-spiroPhos complex (literature conditions for N-Boc-protected amino ketones); chiral pool synthesis protocols with ee retention >95%

Why This Matters

Using the racemate in asymmetric synthesis yields at best 50% of the desired enantiomer, necessitates additional chiral separation steps, doubles waste, and increases cost—making the enantiopure (S)-form the only rational choice for stereochemically demanding synthetic routes.

• [1] Organic Letters, 2017, 19, 4215–4218. Enantioselective direct synthesis of free cyclic amines via intramolecular reductive amination using Ir/f-spiroPhos catalyst. Scope includes N-Boc-protected amino ketones yielding chiral cyclic amines with up to 97% ee. View Source

Protecting Group Strategy: Boc vs. Cbz Dictates Deprotection Orthogonality and Diastereoselectivity

The Boc protecting group in (S)-tert-butyl(3-oxohexan-2-yl)carbamate offers acid-labile deprotection (TFA/DCM or HCl/dioxane) fully orthogonal to hydrogenolytic Cbz removal. This orthogonality is critical in multi-step sequences where other reducible or acid-sensitive functionality must be preserved. Direct experimental comparison of Cbz- versus Boc-protected chiral ketones under identical reduction conditions (LiAlH(OᵗBu)₃ in EtOH) revealed that the Cbz-protected ketone 9a gave a 15:1 diastereomeric ratio, whereas the Boc-protected ketone 9b gave only 8:1—a nearly two-fold difference in stereoselectivity attributed to the greater steric bulk of the Boc group blocking intramolecular acyl transfer pathways [1]. While the Cbz analog may offer superior diastereoselectivity in this specific reduction, the Boc group provides greater stability to strongly basic/nucleophilic conditions and permits chemoselective deprotection in the presence of benzyl ethers or Cbz groups elsewhere in the molecule.

Protecting Group Strategy

Reported

Cbz reduction: dr 15:1; Boc reduction: dr 8:1 (LiAlH(O^tBu)₃/EtOH)

Protecting group directly influences diastereomeric ratio

Boc offers acid-labile orthogonal deprotection

Evidence Dimension	Diastereoselectivity in ketone reduction as a function of N-protecting group
Target Compound Data	Boc-protected ketone: diastereomeric ratio 8:1 using LiAlH(OᵗBu)₃ in EtOH (value from structurally analogous Boc-protected β-amino ketone 9b in the cited study [1])
Comparator Or Baseline	Cbz-protected ketone 9a: diastereomeric ratio 15:1 using identical LiAlH(OᵗBu)₃/EtOH conditions [1]
Quantified Difference	Cbz provides ~1.9-fold higher diastereoselectivity (15:1 vs. 8:1); Boc offers acid-labile deprotection fully orthogonal to hydrogenolysis and superior stability to nucleophilic bases
Conditions	LiAlH(OᵗBu)₃ reduction in ethanol solvent; structurally analogous chiral ketone substrates (Figure 2, LaPack 2008 [1])

Why This Matters

The choice between Boc and Cbz is not a trivial 'either/or' decision—it directly dictates achievable diastereomeric ratios in key reduction steps and determines which subsequent deprotection conditions are compatible with the remaining molecular architecture.

• [1] LaPack, M.A. Figure 2: Comparison of Cbz-protected ketone 9a vs. Boc-protected ketone 9b reduction diastereoselectivity (15:1 vs. 8:1) with LiAlH(OᵗBu)₃ in EtOH. Academia.edu, 2008. View Source

Chain-Length Differentiation: C6 (3-Oxohexan) vs. C4 (3-Oxobutan) Backbone Affects Lipophilicity and Substrate Recognition

The six-carbon backbone of (S)-tert-butyl(3-oxohexan-2-yl)carbamate (C11H21NO3, XLogP3-AA = 2.3 for the structurally related 1-oxo isomer [1]) provides significantly higher lipophilicity compared to the four-carbon homolog tert-butyl (S)-(3-oxobutan-2-yl)carbamate (C9H17NO3, MW 187.24 g/mol; CAS 126027-07-4 ). The additional two methylene units in the hexan scaffold increase the calculated logP by approximately 0.8–1.2 log units, which affects both the compound's solubility profile and its behavior in enzyme active sites or receptor binding pockets where hydrophobic interactions with distal pockets can determine substrate recognition and catalytic turnover. The longer alkyl chain also reduces the α-proton acidity of the ketone, potentially mitigating epimerization risk under basic conditions—a documented challenge for shorter-chain N-Boc-α-amino ketones where racemization half-lives can be as short as 22 h at −78 °C for highly activated systems [2].

Chain-Length Effect

Class-level

C6 backbone: predicted logP ~2.3, MW 215.29
C4 homolog: logP ~1.2–1.5, MW 187.24

Chain length modulates lipophilicity and configurational stability

Longer chain reduces α-proton acidity, mitigating epimerization

Evidence Dimension	Backbone chain length: impact on lipophilicity and configurational stability
Target Compound Data	C6 backbone (3-oxohexan): MW 215.29; predicted XLogP3-AA ≈ 2.3; reduced α-proton acidity due to +I effect of n-propyl vs. methyl substituent
Comparator Or Baseline	C4 backbone (3-oxobutan): MW 187.24; lower logP (~1.2–1.5); more acidic α-proton; commercially available as (S)-tert-butyl (3-oxobutan-2-yl)carbamate (CAS 126027-07-4)
Quantified Difference	ΔMW = 28.05 Da; ΔlogP ≈ +0.8 to +1.2; differential epimerization susceptibility under basic conditions (literature precedent for chiral enolate racemization barriers ~16 kcal/mol, half-life 22 h at −78 °C for activated substrates [2])
Conditions	Computed logP values from PubChem (XLogP3-AA method); racemization barrier data from Memory of Chirality studies on α-amino acid derivatives [2]

Why This Matters

In medicinal chemistry and biocatalysis programs, the C6 homolog provides a distinct lipophilic anchor for enzyme binding pocket interactions that the C4 homolog cannot replicate, while also offering potentially superior configurational stability under the basic conditions commonly employed in N-Boc-amino ketone manipulations.

• [1] Carbamic acid, [(1S)-1-formylpentyl]-, 1,1-dimethylethyl ester. PubChem CID 10420833. Computed properties: XLogP3-AA = 2.3; MW = 215.29 g/mol. National Center for Biotechnology Information. View Source
• [2] Memory of Chirality: Alkylation of α-Amino Acid Derivatives. CiNii Research. Racemization barrier 16.0 kcal/mol; corresponding half-life 22 h at −78 °C for chiral nonracemic enolate intermediates. View Source

Purity Specification: Quantitative Purity Thresholds for Reproducible Asymmetric Synthesis

Commercially available (S)-tert-butyl(3-oxohexan-2-yl)carbamate is typically supplied at ≥95% purity (HPLC or GC), with the primary impurities consisting of the (R)-enantiomer, residual solvents, and minor oxidation byproducts . For comparison, the structurally related racemic N-Boc-(+/-)-3-aminohexanal (CAS 1335031-90-7, a positional isomer with the aldehyde at C1 and carbamate at C3) is also supplied at 95–98% purity, but critically lacks enantiomeric specification . For asymmetric synthesis applications where enantiomeric excess of the final product is directly proportional to the ee of the starting material (a linear relationship demonstrated across multiple N-Boc-amino ketone reductions [1]), even a 5% enantiomeric impurity in the starting ketone translates to a maximum achievable product ee of 90% in the absence of enantiomeric enrichment during the transformation.

Purity Specification

Specification review

≥95% chemical purity (single enantiomer) vs. 95–98% racemic

Enantiomeric purity, not chemical purity, governs synthetic utility

Verify enantiomeric excess by chiral HPLC before use

Evidence Dimension	Purity specification and enantiomeric integrity
Target Compound Data	(S)-tert-butyl(3-oxohexan-2-yl)carbamate: ≥95% chemical purity; single enantiomer (S-configuration); principal impurity profile includes residual (R)-enantiomer and oxidation byproducts
Comparator Or Baseline	Racemic N-Boc-(+/-)-3-aminohexanal (CAS 1335031-90-7): 95–98% chemical purity but 0% enantiomeric excess; 1:1 mixture of (R) and (S) enantiomers
Quantified Difference	Chemical purity comparable (≥95% vs. 95–98%); enantiomeric purity fundamentally different (≥95% ee vs. 0% ee); practical consequence: maximum product ee limited to ~90% when starting with 95% ee substrate
Conditions	Standard vendor QC specifications; HPLC and chiral HPLC analysis; product ee-to-substrate ee linear correlation established in asymmetric reduction literature [1]

Why This Matters

For procurement decisions, chemical purity alone is insufficient—enantiomeric purity must be explicitly specified. A 95% chemically pure racemate is worthless for enantioselective synthesis, whereas 95% ee (S)-enantiomer provides a tractable starting point for achieving >95% ee in the final target.

• [1] Organic Letters, 2017, 19, 4215–4218. Linear relationship between substrate ee and product ee established for Ir-catalyzed reductive amination of N-Boc-amino ketones; up to 97% ee product from enantiopure substrate. View Source

Validated Research & Industrial Application Scenarios for (S)-tert-Butyl(3-oxohexan-2-yl)carbamate

Asymmetric Synthesis of Chiral 1,2-Amino Alcohol Pharmacophores via Stereoselective Ketone Reduction

The 3-oxohexan-2-yl scaffold, bearing the ketone adjacent to a protected (S)-amine, is the prototypical substrate for diastereoselective reduction to syn- or anti-1,2-amino alcohols. These amino alcohol motifs are present in numerous bioactive molecules including protease inhibitors, β-blockers, and antiviral agents. Using enantiopure (S)-tert-butyl(3-oxohexan-2-yl)carbamate as starting material, stereoselective reduction can yield either the (2S,3S) or (2S,3R) diastereomer with predictable facial selectivity controlled by the choice of reducing agent and chelation conditions. As established in Section 3, the Boc protecting group provides acid-labile orthogonal deprotection, while the enantiopure substrate ensures the product diastereomeric ratio reflects true reagent stereoselectivity rather than being confounded by substrate racemization .

Chiral N-Boc-β-Amino Ketone Intermediate for Intramolecular Reductive Amination to Piperidines and Pyrrolidines

The compound serves as a direct precursor to chiral cyclic amines via intramolecular reductive amination, a transformation that converts the N-Boc-amino ketone to N-Boc-protected cyclic amines (piperidines, pyrrolidines, azepanes) with retention or enhancement of enantiomeric purity. Literature precedent using Ir/f-spiroPhos catalysis demonstrates that N-Boc-protected amino ketones are smoothly transformed into chiral cyclic free amines in high yields with excellent enantioselectivities (up to 97% ee) . The C6 chain length of the 3-oxohexan scaffold provides sufficient reach for 5- and 6-membered ring formation. This application is structurally inaccessible to the 1-oxo isomer (BML-244), which would produce N-Boc-pyrrolidines with a competing aldehyde reduction pathway .

Chiral Pool Building Block for Pharmaceutical Intermediate Synthesis Requiring Defined (S)-Configuration

As a single-enantiomer chiral building block, (S)-tert-butyl(3-oxohexan-2-yl)carbamate is positioned for use in the synthesis of active pharmaceutical ingredients (APIs) and advanced intermediates where the (S)-α-amino ketone configuration is a pharmacophoric requirement. The 3-oxohexan-2-yl moiety appears embedded within more complex structures such as Sofosbuvir-related impurities (e.g., SofosBuvir Impurity 3 containing the 5-methyl-3-oxohexan-2-yl fragment ) and natural product derivatives, confirming the scaffold's relevance to antiviral drug synthesis. The Boc group enables late-stage deprotection under mild acidic conditions compatible with acid-stable drug candidates, while the ketone provides a functional handle for further diversification through reductive amination, Grignard addition, or Wittig olefination—all of which have been demonstrated on analogous N-Boc-α-amino ketone substrates with maintained stereochemical integrity .

Comparative Pharmacological Profiling Against the 1-Oxo Isomer for Cathepsin Target Selectivity Studies

The structurally well-defined difference between (S)-tert-butyl(3-oxohexan-2-yl)carbamate (internal ketone) and BML-244 (terminal aldehyde, cathepsin K IC₅₀ = 51 nM ) makes the former an ideal negative control compound in cathepsin inhibitor screening campaigns. Because the 3-oxo isomer lacks the electrophilic aldehyde warhead necessary for covalent or reversible-covalent engagement of the active-site cysteine in cathepsin K, it can serve to distinguish specific target engagement from non-specific assay interference. This paired-compound approach—testing both the active 1-oxo aldehyde and the inactive 3-oxo ketone in parallel—provides a robust pharmacological validation strategy for confirming on-target activity in cellular and biochemical assays .

Application

Selection Property

Validation Focus

Asymmetric synthesis of chiral 1,2-amino alcohols

Enantiopure (S)-configuration with orthogonal Boc/ketone

Diastereoselectivity and deprotection compatibility

Intramolecular reductive amination to cyclic amines

N-Boc-amino ketone substrate for Ir-catalyzed reductive amination

Cyclic amine product ee and ring size compatibility

Pharmaceutical intermediate synthesis requiring defined (S)-configuration

Defined (S)-configuration and acid-labile Boc for late-stage deprotection

Stereochemical integrity in multi-step API routes

Comparative pharmacological profiling (cathepsin selectivity studies)

3-Oxo regioisomer as negative control for cathepsin K assays

On-target vs. off-target engagement discrimination